1-(3,4-Dihydroxyphenyl)-2-[(phenylmethyl)amino]-ethanone-d5

Specification

• Molecular Formula: C15H15NO3
• Molecular Weight: 262.31 g/mol
• IUPAC Name: 2-(benzylamino)-2,2-dideuterio-1-(2,3,6-trideuterio-4,5-dihydroxyphenyl)ethanone
• Standard InChI: InChI=1S/C15H15NO3/c17-13-7-6-12(8-14(13)18)15(19)10-16-9-11-4-2-1-3-5-11/h1-8,16-18H,9-10H2/i6D,7D,8D,10D2
• Standard InChI Key: AGZSNLYYVFQQQA-KBBYHVDLSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1C(=O)C([2H])([2H])NCC2=CC=CC=C2)[2H])O)O)[2H]
• Canonical SMILES: C1=CC=C(C=C1)CNCC(=O)C2=CC(=C(C=C2)O)O

Introduction

1-(3,4-Dihydroxyphenyl)-2-[(phenylmethyl)amino]-ethanone-d5 is a deuterium-labeled compound used as a stable isotope-labeled reference standard. It is particularly noted for its role as an intermediate in the synthesis of (+)-Noradrenaline-d6 Bitartrate, a labeled analogue of (+)-Noradrenaline Bitartrate, which acts as an agonist at α1- and α2-adrenoreceptors.

IUPAC Name

The IUPAC name for this compound is 2-(benzylamino)-2,2-dideuterio-1-(2,3,6-trideuterio-4,5-dihydroxyphenyl)ethanone.

Applications

1-(3,4-Dihydroxyphenyl)-2-[(phenylmethyl)amino]-ethanone-d5 serves as a crucial intermediate in the synthesis of (+)-Noradrenaline-d6 Bitartrate. This labeled compound is used in research involving adrenergic receptors, which are important in various physiological processes.

Research Findings

Research involving 1-(3,4-Dihydroxyphenyl)-2-[(phenylmethyl)amino]-ethanone-d5 is primarily focused on its role in synthesizing labeled analogues of biologically active compounds. The use of deuterium labeling allows for the tracking of metabolic pathways and the study of drug interactions in biological systems.